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Compound of Interest

Compound Name: HP590

Cat. No.: B10855046

Get Quote

This document provides essential safety and logistical information for the proper disposal of

HP-590, a corrosive solution. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with environmental regulations.

1. Hazard Identification and Safety Precautions

HP-590 is classified as a hazardous substance that causes severe skin burns and eye

damage[1]. It is crucial to handle this chemical with appropriate personal protective equipment

(PPE) in a well-ventilated area.

Table 1: Chemical Composition of HP-590[1]
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Chemical Name CAS No. Percentage (%) Hazards

Phosphoric Acid 7664-38-2 15-40

Causes severe skin

burns and eye

damage

2-Butoxyethanol 111-76-2 1-5

Harmful if swallowed,

in contact with skin or

if inhaled

Glycolic acid 79-14-1 1-5

Causes severe skin

burns and eye

damage

Alcohols, C9-11,

ethoxylated, liquids
68439-46-3 1-5

Causes serious eye

damage

Table 2: Recommended Personal Protective Equipment (PPE)[1]

Protection Type Specification

Eye/Face Protection Chemical safety goggles and face shield

Skin Protection
Chemical protective clothing (e.g., aprons,

boots)

Hand Protection Protective gloves (natural rubber, butyl rubber)

Respiratory Protection

Not normally required with adequate general

ventilation. Use local exhaust ventilation if

general ventilation is not adequate.

2. Spill and Leak Procedures

In the event of a spill, immediate action is necessary to contain the material and prevent

environmental contamination.

Small Spills:

Contain the spill.
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Soak up the spill with an absorbent material that does not react with the product.

Place the used absorbent into suitable, covered, and labeled containers for disposal[1].

Large Spills:

Dike the spilled product to prevent runoff[1].

Use pumps or vacuum equipment to remove or recover the liquid[1].

Contact emergency services and the manufacturer/supplier for advice[1].

Report spills to local health, safety, and environmental authorities as required[1].

3. Disposal Procedures

The disposal of HP-590 and its containers must be conducted in accordance with all applicable

local, regional, national, and international regulations[1].

Step-by-Step Disposal Guidance:

Review Regulations: Before initiating disposal, thoroughly review all federal, state/provincial,

and local government requirements[1].

Container Management: Do not store HP-590 in metal containers[1]. Ensure the original

container is securely closed.

Waste Collection: Collect waste HP-590 in a designated, properly labeled, and corrosion-

resistant container.

Authorized Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. Do not dispose of HP-590 down the drain or in the regular trash.

4. Logical Flow for HP-590 Disposal

The following diagram outlines the decision-making process for the proper disposal of HP-590.
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HP-590 Waste Generated Review Local, State, and Federal Regulations Is it a Spill?

Small Spill ProcedureYes (Small)

Large Spill ProcedureYes (Large) Collect in Labeled, Corrosion-Resistant Container

No (Routine Waste)

Contain and Absorb with Non-Reactive Material

Dike and Recover with Pumps/Vacuum Contact Authorized Hazardous Waste Disposal Service Dispose according to Regulations Disposal Complete

Click to download full resolution via product page

Caption: HP-590 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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